Cas no 1354706-35-6 (3-bromo-1-isopropyl-1{H}-pyrazole)

• Product Name: 3-bromo-1-isopropyl-1{H}-pyrazole
• CAS No: 1354706-35-6
• MF: C₆H₉BrN₂
• MW: 189.053060293198
• MDL: MFCD23134826
• CID: 4592298
• PubChem ID: 66509441
• Update Time: 2025-06-29

3-bromo-1-isopropyl-1{H}-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-bromo-1-isopropyl-1H-pyrazole
• 3-Bromo-1-(propan-2-yl)-1H-pyrazole
• 1H-Pyrazole, 3-bromo-1-(1-methylethyl)-
• AKOS015921099
• F83177
• SY206352
• DB-165333
• MFCD23134826
• STL584610
• SCHEMBL569695
• CS-0241439
• EN300-232816
• 3-bromo-1-propan-2-ylpyrazole
• 1354706-35-6
• 3-BROMO-1-ISOPROPYLPYRAZOLE
• 3-bromo-1-isopropyl-1{H}-pyrazole

• MDL： MFCD23134826
• Inchi： 1S/C6H9BrN2/c1-5(2)9-4-3-6(7)8-9/h3-5H,1-2H3
• InChI Key： GJVGXZORKKMNQY-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C=CC(Br)=N1

Computed Properties

• Exact Mass: 187.99491g/mol
• Monoisotopic Mass: 187.99491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 95.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 17.8Ų

Additional information on 3-bromo-1-isopropyl-1{H}-pyrazole

Professional Introduction to 3-bromo-1-isopropyl-1{H}-pyrazole (CAS No. 1354706-35-6)

3-bromo-1-isopropyl-1{H}-pyrazole, with the chemical identifier CAS No. 1354706-35-6, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic aromatic compound has garnered attention due to its versatile applications in medicinal chemistry and synthetic organic chemistry. The presence of both bromine and isopropyl substituents on the pyrazole ring imparts unique reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The pyrazole core is a prominent scaffold in drug discovery, known for its biological activity and structural stability. Its five-membered ring structure, incorporating two nitrogen atoms, allows for a wide range of functionalization, which is critical for developing novel therapeutic agents. The bromine atom in 3-bromo-1-isopropyl-1{H}-pyrazole serves as a reactive site for further chemical modifications, such as cross-coupling reactions, which are pivotal in constructing biaryl structures prevalent in many pharmacologically active compounds.

The isopropyl group attached to the pyrazole ring enhances the lipophilicity of the molecule, a desirable trait for oral bioavailability. This balance between hydrophobicity and hydrophilicity is often optimized in drug design to ensure efficient absorption and distribution within the body. The compound’s potential as a building block for more intricate scaffolds has been explored in various research studies, particularly in the development of antiviral and anticancer agents.

Recent advancements in synthetic methodologies have highlighted the utility of 3-bromo-1-isopropyl-1{H}-pyrazole in constructing complex molecular architectures. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce diverse substituents at the remaining positions of the pyrazole ring. These reactions are highly efficient and allow for the generation of libraries of derivatives with tailored biological properties.

In the context of medicinal chemistry, 3-bromo-1-isopropyl-1{H}-pyrazole has been investigated for its potential as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. By modifying the pyrazole core with appropriate functional groups, researchers aim to develop inhibitors that selectively target aberrant kinases, thereby mitigating disease progression.

The compound’s reactivity also makes it a valuable tool in materials science, particularly in the design of organic electronic materials. Pyrazole derivatives have been explored for their applications in light-emitting diodes (LEDs) and organic photovoltaics due to their ability to form stable conjugated systems. The bromine substituent facilitates further functionalization via metal-catalyzed reactions, enabling the creation of polymers and small molecules with enhanced electronic properties.

The synthesis of 3-bromo-1-isopropyl-1{H}-pyrazole itself involves multi-step organic transformations that showcase modern synthetic techniques. The process typically begins with the bromination of a suitable precursor followed by protection-deprotection strategies to install the isopropyl group at the desired position. These synthetic routes highlight the importance of careful planning and optimization to achieve high yields and purity, which are essential for pharmaceutical applications.

Ongoing research continues to uncover new applications for this versatile compound. For example, studies have demonstrated its utility as a precursor in the synthesis of novel heterocyclic compounds with potential antimicrobial properties. The structural features of pyrazole derivatives make them attractive candidates for disrupting bacterial cell wall synthesis or interfering with essential metabolic pathways.

The development of efficient synthetic routes to 3-bromo-1-isopropyl-1{H}-pyrazole has also enabled its use as a starting material for large-scale production. This scalability is crucial for industrial applications, where cost-effective synthesis methods are required to produce compounds for therapeutic use. Advances in green chemistry principles have further influenced these synthetic strategies, emphasizing sustainability and minimal environmental impact.

In conclusion, 3-bromo-1-isopropyl-1{H}-pyrazole (CAS No. 1354706-35-6) represents a significant compound with broad applications across pharmaceuticals and materials science. Its unique structural features and reactivity make it an indispensable tool for researchers seeking to develop novel therapeutics and advanced materials. As synthetic methodologies continue to evolve, the potential uses for this compound are expected to expand further, solidifying its role as a cornerstone in modern chemical research.